Cas no 36065-41-5 (Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl-)
36065-41-5 structure
Product Name:Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl-
CAS No:36065-41-5
MF:C11H10N2S
MW:202.275500774384
CID:322831
PubChem ID:197875
Update Time:2025-04-19
Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl-
- NSC 102159
- 36065-41-5
- 5,6-Dihydro-3-phenylimidazo(2,1-b)thiazole
- AB00092165-01
- CS-0365899
- MFCD00030171
- UNII-WSR3G8S2PP
- Imidazo(2,1-b)thiazole, 5,6-dihydro-3-phenyl-
- NSC102159
- NCGC00245761-01
- 3-phenyl-5,6-dihydroimidazo[2,1-b]thiazole
- 3-PHENYL-5H,6H-IMIDAZO[2,1-B][1,3]THIAZOLE
- WSR3G8S2PP
- 3-Phenyl-5,6-dihydroimidazo(2,1-b)thiazole
- 3-phenyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole
- EU-0005891
- DTXSID70189639
- AKOS000365349
- 5G-914
- 5,6-Dihydro-3-phenylimidazo[2,1-b]thiazole
- CHEMBL1740022
- 3-Phenyl-6,7-dihydro-5H-4lambda~5~-imidazo[2,1-b][1,3]thiazole
- NSC-102159
-
- Inchi: 1S/C11H10N2S/c1-2-4-9(5-3-1)10-8-14-11-12-6-7-13(10)11/h1-5,8H,6-7H2
- InChI Key: OZNXXVWKDIUAJB-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC=2)N2C1=NCC2
Computed Properties
- Exact Mass: 202.0566
- Monoisotopic Mass: 202.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 110-112 ºC
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 15.6
Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl- Related Literature
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1. Hypervalent iodine in the synthesis of bridgehead heterocycles: novel and facile syntheses of 3-substituted-5,6-dihydroimidazo[2,1-b]thiazoles and 3-phenylthiazolo[3,2-a]benzimidazole from acetophenones using [hydroxy(tosyloxy)iodo]benzeneOm Prakash,Neena Rani,Seema Goyal J. Chem. Soc. Perkin Trans. 1 1992 707
-
Yaojia Jiang,Teck-Peng Loh Chem. Sci. 2014 5 4939
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